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Compound of Interest

Compound Name: CBR-470-1

Cat. No.: B15621424

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of CBR-470-1, a phosphoglycerate kinase 1 (PGK1) inhibitor. Adherence to these
guidelines is essential to ensure a safe laboratory environment and the integrity of your
research.

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards is necessary to determine the appropriate
PPE for handling CBR-470-1. The following table summarizes the recommended personal
protective equipment.
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Protection Type

Equipment

Specification

Purpose

Eye and Face

Safety Goggles or

ANSI 787.1 certified,

Protects against

splashes and airborne

Protection Glasses with side shields _
particles.
To be worn in Recommended when
Face Shield conjunction with there is a significant

safety goggles

risk of splashing.

Hand Protection

Disposable Nitrile

Gloves

Standard laboratory

grade

Provides a primary
barrier against skin
contact. Should be
removed and replaced
immediately after any
contact with the

chemical.

Double Gloving

Two pairs of nitrile

gloves

Recommended for
enhanced protection

during direct handling.

Body Protection

Laboratory Coat

Standard, properly
fitted

Protects skin and
personal clothing from

contamination.

Respiratory Protection

Respirator

Use in poorly
ventilated areas or

when handling powder

Prevents inhalation of
dust or aerosols. The
specific type should
be determined by a

risk assessment.

Foot Protection

Closed-toe Shoes

Sturdy, non-

permeable

Protects feet from
spills and falling

objects.

Operational Plan: Handling and Storage

Handling:
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e Ventilation: Always handle CBR-470-1 in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation exposure.[1][2][3]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1][2][3] Do not breathe dust or aerosols.[1][2][3]

o Safe Handling Practices: Gently tap the vial before opening to dislodge any material that
may have accumulated in the cap during transit.

Storage:
o Temperature: Store the compound at -20°C for long-term storage.[4][5]
o Container: Keep the container tightly sealed in a dry, dark, and well-ventilated place.[2]

o Stock Solutions: If preparing stock solutions, it is recommended to aliquot them to avoid
repeated freeze-thaw cycles. Store stock solutions at -80°C for up to one year.[6]

Disposal Plan

All waste materials contaminated with CBR-470-1, including empty containers, used gloves,
and other disposable materials, should be treated as hazardous chemical waste.

» Collection: Place all contaminated materials in a designated, sealed, and properly labeled
waste container.

» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the product to enter drains.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.
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Emergency Situation

Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

lenses if present and easy to do.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an

unconscious person.

Spill

Evacuate the area. Wear appropriate PPE,
including a respirator. Cover the spill with an
inert absorbent material and collect it in a

suitable container for disposal.

Fire

Use a water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide extinguisher.[1][2][3]
Wear self-contained breathing apparatus to

prevent contact with toxic fumes.[1][2][3]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of

CBR-470-1.
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Preparation

Review Safety Data Sheet (SDS)

Conduct Hazard Assessment

Select and Don Appropriate PPE

Work in a Well-Ventilated Area (Fume Hood)

Handling

Handle with Care to Avoid Contact and Aerosol Generation

Emergency Response

Follow Emergency Procedures (Spill, Exposure, Fire) . Prepare Solutions and Conduct Experiment

Cleanup & Disposal

A\

Seek Immediate Medical Attention Decontaminate Work Surfaces

A\

Segregate and Label Hazardous Waste

Y

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of CBR-470-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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